Cas no 894065-49-7 (2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 894065-49-7
• MF: C₁₇H₁₃N₇O₃S₂
• MW: 427.460219144821
• CID: 5976861
• PubChem ID: 26842591
• Update Time: 2023-12-12

2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(2H-1,3-benzodioxol-5-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• Acetamide, 2-[[6-(1,3-benzodioxol-5-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• HMS3523E08
• 2-((6-(benzo[d][1,3]dioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 894065-49-7
• AKOS005008061
• 2-{[6-(2H-1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-[[6-(1,3-benzodioxol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• F2506-1436

• Inchi： 1S/C17H13N7O3S2/c1-9-19-21-16(29-9)18-15(25)7-28-17-22-20-14-5-3-11(23-24(14)17)10-2-4-12-13(6-10)27-8-26-12/h2-6H,7-8H2,1H3,(H,18,21,25)
• InChI Key： GAWCHBQFBIYMSA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C)S1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=C3OCOC3=C1)=N2

Computed Properties

• Exact Mass: 427.05212965g/mol
• Monoisotopic Mass: 427.05212965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Density: 1.77±0.1 g/cm3(Predicted)
• pka: 7.32±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines